Cas no 1361120-35-5 (2-[(2S)-Pyrrolidin-2-ylmethyl]-5H,6H,7H,8H,9H-cyclohepta[c]pyridazin-3-one)

• Product Name: 2-[(2S)-Pyrrolidin-2-ylmethyl]-5H,6H,7H,8H,9H-cyclohepta[c]pyridazin-3-one
• CAS No: 1361120-35-5
• MF: C₁₄H₂₁N₃O
• MW: 247.336043119431
• MDL: MFCD16621960
• CID: 4697150
• Update Time: 2023-08-14

2-[(2S)-Pyrrolidin-2-ylmethyl]-5H,6H,7H,8H,9H-cyclohepta[c]pyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-(S)-1-Pyrrolidin-2-ylmethyl-2,5,6,7,8,9-hexahydro-cyclohepta[c]pyridazin-3-one
• 2-[(2S)-pyrrolidin-2-ylmethyl]-5H,6H,7H,8H,9H-cyclohepta[c]pyridazin-3-one
• 2-[(2S)-Pyrrolidin-2-ylmethyl]-5H,6H,7H,8H,9H-cyclohepta[c]pyridazin-3-one

• MDL： MFCD16621960
• Inchi： 1S/C14H21N3O/c18-14-9-11-5-2-1-3-7-13(11)16-17(14)10-12-6-4-8-15-12/h9,12,15H,1-8,10H2/t12-/m0/s1
• InChI Key： KFRMGTDEFPVLCX-LBPRGKRZSA-N
• SMILES： O=C1C=C2CCCCCC2=NN1C[C@@H]1CCCN1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 400
• Topological Polar Surface Area: 44.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones